Cas no 2122850-18-2 (methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate)

• Product Name: methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate
• CAS No: 2122850-18-2
• MF: C₁₁H₈BrF₃O₂
• MW: 309.079233169556
• CID: 5893669
• PubChem ID: 165501911
• Update Time: 2025-10-29

methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate
• EN300-1459744
• 2122850-18-2

• Inchi： 1S/C11H8BrF3O2/c1-17-10(16)6-9(11(13,14)15)7-2-4-8(12)5-3-7/h2-6H,1H3/b9-6+
• InChI Key： LCQSRIJYOMEUCL-RMKNXTFCSA-N
• SMILES： BrC1C=CC(=CC=1)/C(=C\C(=O)OC)/C(F)(F)F

Computed Properties

• Exact Mass: 307.96598g/mol
• Monoisotopic Mass: 307.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate

Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate (CAS No. 2122850-18-2): A Comprehensive Overview

Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate (CAS No. 2122850-18-2) is a fluorinated enoate derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its bromophenyl moiety and trifluoromethyl substituents, exhibits unique structural and chemical properties that make it a promising candidate for various therapeutic applications.

The structure of Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate features a conjugated enone system with a highly electronegative trifluorobutyl side chain. The presence of the bromophenyl group introduces a region of electron-withdrawing resonance, which can significantly influence the reactivity and binding affinity of the molecule. This combination of structural features makes it an intriguing subject for further investigation in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate contribute to these desirable properties by increasing the lipophilicity and electronic characteristics of the molecule. Such modifications are often employed to optimize drug-like properties and improve therapeutic efficacy.

One of the most compelling aspects of Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate is its potential application in the development of novel pharmaceuticals. The bromophenyl group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the construction of more complex molecular architectures. This flexibility makes it a valuable building block for medicinal chemists seeking to design new inhibitors or agonists.

Recent studies have highlighted the importance of enoate derivatives in drug discovery. The conjugated system in Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate can participate in π-stacking interactions with biological targets, enhancing binding affinity. Additionally, the presence of both electron-withdrawing and electron-donating groups can fine-tune the electronic properties of the molecule, making it more suitable for specific interactions with enzymes or receptors.

The trifluoromethyl group is another key feature that contributes to the pharmacological potential of this compound. It has been shown to increase metabolic stability by resisting oxidative degradation and can enhance binding interactions through hydrophobic effects. These properties are particularly valuable in designing drugs that require prolonged half-lives or improved resistance to enzymatic degradation.

Several research groups have explored the synthetic pathways for Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate, focusing on optimizing yield and purity. Common synthetic strategies include condensation reactions between β-ketoesters and appropriate fluorinated aldehydes or ketones. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of the bromophenyl moiety efficiently.

The pharmacological activity of Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate has been investigated in various disease models. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. The combination of structural features such as the enone system and fluorinated substituents makes it a candidate for further exploration in areas such as oncology or immunology.

In conclusion, Methyl (2E)-3-(4-bromophenyl)-4,4,4-trifluorobut-2-enoate (CAS No. 2122850-18-2) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features, including the bromophenyl group and trifluoromethyl substituents, contribute to its favorable pharmacokinetic properties and make it an attractive scaffold for designing novel therapeutics. Further research is warranted to fully elucidate its biological activity and explore its therapeutic applications.